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Compound of Interest

2-(5-Chloro-2-furanyl)-1,3-
Compound Name:

dioxolane
CAS No.: 82070-02-8
Cat. No.: B8668880

Get Quote

Part 1: Executive Summary & Immediate Action Card

Do not treat this compound as standard organic waste. 2-(5-Chloro-2-furanyl)-1,3-dioxolane
is a masked reactive intermediate. While the dioxolane ring provides stability, it is an acid-labile
protecting group. Upon contact with acidic waste streams, it hydrolyzes to release 5-
chlorofurfural, a potent lachrymator and suspected carcinogen, along with ethylene glycol.
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Critical Disposal Parameter

Directive

Waste Stream Classification

Halogenated Organic Solvent (High BTU,

Chlorine-positive)

RCRA Hazard Codes (USA)

D001 (Ignitable), D022 (Chloroform-like

hazards/Toxic)

Incompatibility

ABSOLUTELY NO ACIDS. Segregate from

oxidizers and Lewis acids.

Storage Vessel

Amber glass or HDPE. Do not use metal cans

(corrosion risk if hydrolysis occurs).

Spill Response

Absorb with vermiculite or sand. Do not use

paper towels (flammaubility risk).

Part 2: Chemical Profile & Hazard Identification[1][2]

To ensure safe handling, one must understand the "Component-Based Hazard Assessment.”
This molecule combines the reactivity of a halogenated furan with the flammability of a

dioxolane.

2.1 Derived Safety Data (SAR Analysis)

Since a dedicated SDS for this specific intermediate is often unavailable, the safety profile is
derived from its hydrolysis products: 5-Chlorofurfural and 1,3-Dioxolane.
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Property Value | Characteristic Risk Implication

Halogenated waste requires

Molecular Formula C7H-CIOs o )
specific incineration.
_ Flammable Liquid. Vapors can
Flash Point (Est.) ~45-55°C (Closed Cup) o
travel to ignition sources.[1]
Hydrolysis Hazard: Contact
Reactivity Acid-Sensitive Acetal with acid releases toxic
aldehydes.
Furans are hepatotoxic; 5-
Toxicity High (Oral/Inhalation) chlorofurfural is a severe eye
irritant.
The dioxolane ether linkage
Stability Peroxide Former can form explosive peroxides

over time.

Expert Insight: The primary danger in disposal is accidental deprotection. If this compound is
poured into a waste carboy containing acidic byproducts (e.g., from a reaction workup using HCI

or H2S0a4), it will decompose, potentially pressurizing the container and releasing toxic fumes.

Part 3: Step-by-Step Disposal Protocols
3.1 Routine Laboratory Waste (Small Scale < 1L)

Objective: Segregate to prevent hydrolysis and ensure incineration.
e Preparation:

o Verify the pH of the waste solution. If acidic, neutralize carefully with saturated Sodium
Bicarbonate (NaHCOs) until pH 7-8.
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o Why? Neutralization prevents the acetal from breaking down in the waste container.

o Container Selection:

o Use a dedicated Halogenated Solvent carboy.

o Ensure the container is labeled "Halogenated Waste" and "Contains Furan Derivatives."
e Transfer:

o Pour waste slowly through a funnel in a fume hood.

o Do not mix with chromic acid, nitric acid, or Piranha solution waste.
e Tagging:

o List the specific chemical name: "2-(5-Chloro-2-furanyl)-1,3-dioxolane".

o Check the "Toxic" and "Flammable" hazard boxes.[2]

3.2 Bulk Disposal (Scale-up > 1L)

For process-scale disposal, lab carboys are insufficient.
e Segregation: Collect in a dedicated 20L or 200L steel drum with a polyethylene liner.

» Stabilization: Add a trace amount of stabilizer (e.g., Triethylamine, 0.1% v/v) to maintain
basicity and prevent acid-catalyzed hydrolysis during transport.

» Vendor Notification: Explicitly inform the waste disposal contractor that the waste contains
chlorinated furans. This dictates the incineration temperature (must be >1100°C) to prevent
dioxin formation.

3.3 Spill Cleanup Procedure

Scenario: A 100mL bottle drops and shatters in the fume hood.

e Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood sash is at the lowest
working position.
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o PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If outside a hood, a
half-mask respirator with organic vapor cartridges is recommended.

o Containment: Surround the spill with vermiculite or diatomaceous earth.

o Note: Do not use standard paper towels; furans can wick and increase surface area for
volatilization/ignition.

e Collection: Scoop the absorbed material into a wide-mouth jar or heavy-duty polyethylene
bag.

o Surface Decontamination: Wipe the area with a mild detergent solution (soap and water).
Avoid bleach (reaction with furans can be violent).

o Disposal: Label the debris as "Hazardous Waste: Flammable Solid (Furan Contaminated)."

Part 4: Visual Decision Workflow

The following diagram outlines the logical decision process for disposing of 2-(5-Chloro-2-
furanyl)-1,3-dioxolane to ensure compliance and safety.
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Waste Generation:
2-(5-Chloro-2-furanyl)-1,3-dioxolane

Is the waste Pure or Mixed?

Pure Mixed

Reaction Mixture
(Solvents/Byproducts)

Pure Compound
(Expired/Surplus)

CRITICAL STEP:
Check pH of Mixture

pH < 7 (Acidic)

Neutralize with NaHCO3
(Prevent Hydrolysis)

pH = 7 (Neutral/Basic)

Transfer to Halogenated
Waste Container

i

Label: 'Halogenated Organic'
+ "Toxic Furan'

Ship for High-Temp Incineration
(Rotary Kiln)

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of halogenated furan acetals.
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Part 5: Regulatory Compliance & Waste Coding
5.1 US EPA (RCRA) Classification

Under the Resource Conservation and Recovery Act (RCRA), this waste falls under the
following codes:

» D001 (Ignitability): Flash point < 60°C.

» D022 (Toxicity Characteristic): While not explicitly listed, the chloroform-like behavior of
chlorinated organics often triggers this classification or the "F-listed” (FO02) category if spent
halogenated solvents are present.

o Halogenated Solvent Stream: Most institutions segregate this into the "Red Can" or
"Halogenated" stream to ensure it goes to an incinerator equipped with an HCI scrubber.

5.2 European Waste Catalogue (EWC)

e Code 07 01 03:* Organic halogenated solvents, washing liquids, and mother liquors.

e Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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